Cas no 29670-17-5 (1-((4-chlorophenyl)thio)propan-2-amine hydrochloride)

• Product Name: 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride
• CAS No: 29670-17-5
• MF: C₉H₁₃Cl₂NS
• MW: 238.177219152451
• MDL: MFCD01698515
• CID: 276335
• PubChem ID: 207329
• Update Time: 2025-06-08

1-((4-chlorophenyl)thio)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-[(4-chlorophenyl)thio]-, hydrochloride (1:1)
• 1-(4-chlorophenyl)sulfanylpropan-2-amine,hydrochloride
• 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride
• 29670-17-5
• 2-Propanamine, 1-((4-chlorophenyl)thio)-, hydrochloride
• 2-Propanamine,1-((4-chlorophenyl)thio)-,hydrochloride
• AKOS026747219
• 1-(4-chlorophenyl)sulfanylpropan-2-amine;hydrochloride
• {2-[(4-chlorophenyl)thio]-1-methylethyl}amine hydrochloride
• 1-[(4-CHLOROPHENYL)SULFANYL]PROPAN-2-AMINE HYDROCHLORIDE
• EN300-240248
• F2167-1532
• C 2998-GO
• DTXSID60952132
• 1-((4-Chlorophenyl)thio)-2-propanamine hydrochloride
• 1-[(4-Chlorophenyl)sulfanyl]propan-2-amine--hydrogen chloride (1/1)

• MDL： MFCD01698515
• Inchi： 1S/C9H12ClNS.ClH/c1-7(11)6-12-9-4-2-8(10)3-5-9;/h2-5,7H,6,11H2,1H3;1H
• InChI Key： FXXSWBRAUABKJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC(C)N.Cl

Computed Properties

• Exact Mass: 237.01479
• Monoisotopic Mass: 237.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Additional information on 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride

Comprehensive Overview of 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride (CAS No. 29670-17-5)

1-((4-chlorophenyl)thio)propan-2-amine hydrochloride (CAS No. 29670-17-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of arylthioamines, which are known for their diverse biological activities. The presence of a chlorophenyl group and a thioether linkage in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its unique physicochemical properties.

In recent years, the demand for 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride has increased, driven by its relevance in drug discovery and development. The compound's CAS No. 29670-17-5 is frequently searched in academic databases and chemical catalogs, reflecting its importance in scientific circles. Its molecular formula, C₉H₁₂ClNS·HCl, and molecular weight of 238.18 g/mol, are critical details for researchers working on its synthesis or application. The compound's solubility in water and polar organic solvents further enhances its utility in laboratory settings.

One of the most discussed topics related to 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride is its role in the development of novel therapeutic agents. The chlorophenyl moiety is a common feature in many bioactive molecules, contributing to their ability to interact with biological targets. This has led to speculation about the compound's potential in treating various conditions, although rigorous clinical studies are still needed. The scientific community is also exploring its use as a building block in medicinal chemistry, where it could serve as a precursor for more potent derivatives.

Another area of interest is the compound's stability and storage requirements. Proper handling of 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride ensures its longevity and efficacy in research applications. Questions about its shelf life, optimal storage conditions, and compatibility with other reagents are commonly searched by laboratory professionals. Addressing these concerns is essential for maintaining the integrity of experimental results and ensuring reproducibility in scientific studies.

The synthesis of 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride involves several steps, including the introduction of the thioether linkage and subsequent hydrochloride salt formation. Detailed protocols for its preparation are available in the literature, but researchers often seek optimized methods to improve yield and purity. The compound's CAS No. 29670-17-5 is a key identifier in these protocols, helping scientists locate relevant information quickly. Advances in synthetic chemistry have also led to the development of greener and more efficient routes for its production.

In addition to its pharmaceutical potential, 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride is studied for its physicochemical properties. Its melting point, boiling point, and spectral data (such as NMR and IR spectra) are well-documented, providing valuable insights for characterization. These properties are crucial for quality control and regulatory compliance, especially when the compound is used in drug development. Researchers often compare these data with theoretical predictions to validate their findings.

The safety profile of 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride is another hot topic. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended when handling it. Questions about its toxicity, environmental impact, and disposal methods are frequently raised in online forums and scientific discussions. Providing clear guidelines on these aspects ensures safe and responsible use in research settings.

Finally, the commercial availability of 1-((4-chlorophenyl)thio)propan-2-amine hydrochloride is a common concern for researchers. Suppliers often list it under its CAS No. 29670-17-5, making it easier to source. However, variations in purity and pricing can influence purchasing decisions. Reviews and comparisons of different suppliers are valuable resources for scientists looking to procure high-quality material for their experiments.